Cas no 161249-59-8 (Benzoic acid, 4-(bromomethyl)-3-chloro-, 1,1-dimethylethyl ester)

Benzoic acid, 4-(bromomethyl)-3-chloro-, 1,1-dimethylethyl ester structure
161249-59-8 structure
Product Name:Benzoic acid, 4-(bromomethyl)-3-chloro-, 1,1-dimethylethyl ester
CAS No:161249-59-8
MF:C12H14BrClO2
MW:305.595362186432
CID:1340933
PubChem ID:19936776
Update Time:2025-04-20

Benzoic acid, 4-(bromomethyl)-3-chloro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(bromomethyl)-3-chloro-, 1,1-dimethylethyl ester
    • tert-butyl-4-(bromomethyl)-3-chlorobenzoate
    • NPSDMKJMZURGAT-UHFFFAOYSA-N
    • DB-097102
    • 161249-59-8
    • SCHEMBL2480129
    • Inchi: 1S/C12H14BrClO2/c1-12(2,3)16-11(15)8-4-5-9(7-13)10(14)6-8/h4-6H,7H2,1-3H3
    • InChI Key: NPSDMKJMZURGAT-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC(=CC=1Cl)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 303.98662
  • Monoisotopic Mass: 303.98657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

Benzoic acid, 4-(bromomethyl)-3-chloro-, 1,1-dimethylethyl ester Related Literature

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